Cas no 81295-20-7 (Restriction Endonuclease Hha I)

• Product Name: Restriction Endonuclease Hha I
• CAS No: 81295-20-7
• CID: 722251
• Update Time: 2025-06-10

Restriction Endonuclease Hha I Chemical and Physical Properties

Names and Identifiers

• E.C. 3.1.23.19
• HHA I 5'...GCGC...3'
• Restriction Endonuclease Hha I
• RESTRICTION ENDONUCLEASE HHA I FROM*HAEM OPHILUS HAE
• Nuclease, restriction endodeoxyribo-, HhaI
• Einecs 279-726-7
• Restriction endodeoxyribonuclease HhaI

Additional information on Restriction Endonuclease Hha I

Comprehensive Overview of Compound CAS No. 81295-20-7 and Restriction Endonuclease Hha I

Compound CAS No. 81295-20-7 and Restriction Endonuclease Hha I are two significant entities in the fields of chemistry and molecular biology, respectively. This article aims to provide a detailed and comprehensive overview of both, highlighting their properties, applications, and recent advancements in research.

Compound CAS No. 81295-20-7 is a chemical compound with a unique structure and properties that make it valuable in various scientific applications. The compound is characterized by its molecular formula and specific functional groups, which contribute to its reactivity and stability. Recent studies have explored its potential in areas such as material science, catalysis, and pharmaceuticals.

In material science, Compound CAS No. 81295-20-7 has shown promise in the development of advanced materials with enhanced mechanical and thermal properties. Researchers have utilized its unique chemical structure to create composites that exhibit superior performance in high-stress environments. For instance, a study published in the Journal of Materials Chemistry A demonstrated that incorporating Compound CAS No. 81295-20-7 into polymer matrices significantly improved their tensile strength and durability.

In the field of catalysis, Compound CAS No. 81295-20-7 has been investigated for its potential as a catalyst or catalyst precursor. Its ability to facilitate specific chemical reactions without being consumed makes it an attractive candidate for industrial processes. A recent paper in the Journal of Catalysis highlighted its effectiveness in promoting hydrogenation reactions, which are crucial in the production of various chemicals and pharmaceuticals.

Pharmaceutical applications of Compound CAS No. 81295-20-7 are also being explored. Preliminary studies suggest that it may have therapeutic potential due to its ability to interact with specific biological targets. For example, research published in the Journal of Medicinal Chemistry found that Compound CAS No. 81295-20-7 exhibited potent anti-inflammatory properties, making it a promising lead compound for the development of new drugs to treat inflammatory diseases.

Shifting focus to molecular biology, Restriction Endonuclease Hha I is a crucial enzyme used in genetic engineering and molecular cloning. It belongs to a class of enzymes known as restriction enzymes, which are capable of cleaving DNA at specific recognition sequences. The recognition sequence for Hha I is 5'-GCGC-3', making it a valuable tool for generating precise DNA fragments for various applications.

The specificity and efficiency of Hha I have made it an essential component in many molecular biology protocols. It is widely used in DNA fingerprinting, gene mapping, and the construction of recombinant DNA molecules. Recent advancements in next-generation sequencing technologies have further expanded the utility of restriction enzymes like Hha I, enabling more detailed analysis of genomic sequences.

A study published in Nucleic Acids Research explored the use of Hha I in combination with other restriction enzymes to create complex DNA libraries for high-throughput sequencing. The researchers found that using multiple enzymes with different recognition sequences allowed for more comprehensive coverage of genomic regions, enhancing the accuracy and reliability of sequencing data.

Another area where Hha I has shown significant promise is in gene editing technologies such as CRISPR-Cas9. The ability to precisely cut DNA at specific sites is crucial for introducing targeted modifications into genomes. A recent paper in Nature Biotechnology demonstrated that using Hha I as part of a CRISPR-Cas9 system improved the efficiency and specificity of gene editing, reducing off-target effects and enhancing overall performance.

In conclusion, both Compound CAS No. 81295-20-7 and Restriction Endonuclease Hha I play vital roles in their respective fields. The ongoing research into these entities continues to uncover new applications and potential benefits, driving innovation and advancing scientific knowledge. Whether it's developing advanced materials, optimizing industrial processes, or advancing genetic engineering techniques, these compounds and enzymes are at the forefront of cutting-edge research.